Cas no 1213221-97-6 ((1R)-1-(3-bromopyridin-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine
• CAS No: 1213221-97-6
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5709910
• PubChem ID: 96860073
• Update Time: 2025-08-02

(1R)-1-(3-bromopyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1912393
• (R)-1-(3-BROMOPYRIDIN-2-YL)ETHAN-1-AMINE
• 1213221-97-6
• (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine

• Inchi： 1S/C7H9BrN2/c1-5(9)7-6(8)3-2-4-10-7/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key： SVDQMJUOIHNSKT-RXMQYKEDSA-N
• SMILES： BrC1=CC=CN=C1[C@@H](C)N

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine

Latest Research Insights on (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine (CAS: 1213221-97-6) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine (CAS: 1213221-97-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral amine derivative, characterized by a 3-bromopyridine moiety, serves as a critical intermediate in the synthesis of bioactive molecules targeting neurological disorders and infectious diseases. Recent studies highlight its role in modulating enzyme activity and receptor binding, particularly in the context of kinase inhibition and G protein-coupled receptor (GPCR) modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized this compound to develop a series of covalent inhibitors with enhanced selectivity and pharmacokinetic properties, showing promising results in preclinical models of autoimmune diseases. The bromopyridine scaffold was found to facilitate optimal binding interactions within the BTK active site, while the chiral amine group contributed to improved metabolic stability.

In the realm of central nervous system (CNS) drug development, recent investigations have explored the potential of this compound as a building block for sigma-1 receptor ligands. A 2024 publication in ACS Chemical Neuroscience reported the synthesis of novel neuroprotective agents derived from (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine, demonstrating significant efficacy in cellular models of neurodegenerative diseases. The researchers attributed the observed biological activity to the compound's ability to maintain optimal lipophilicity and blood-brain barrier permeability.

From a synthetic chemistry perspective, advancements have been made in the asymmetric synthesis of (1R)-1-(3-bromopyridin-2-yl)ethan-1-amine. A recent Nature Communications article (2024) described an efficient enzymatic resolution process achieving >99% enantiomeric excess, addressing previous challenges in large-scale production. This methodological breakthrough has important implications for the industrial-scale preparation of chiral pharmaceuticals incorporating this structural motif.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of derivatives containing this structural unit have been systematically evaluated in recent preclinical studies. Results indicate favorable pharmacokinetic properties with moderate plasma protein binding and good oral bioavailability, making it a promising scaffold for further drug development efforts. Current research efforts are focusing on expanding its applications to antiviral and anticancer therapeutics, with particular interest in its potential for targeting RNA-dependent RNA polymerase and histone deacetylases.